4-{[4-(2,5-dimethylphenyl)-1-piperazinyl]methyl}-5,7-dimethyl-2H-chromen-2-one

• IUPAC Name: 4-[[4-(2,5-dimethylphenyl)piperazin-1-yl]methyl]-5,7-dimethylchromen-2-one
• InChI: InChI=1S/C24H28N2O2/c1-16-5-6-18(3)21(12-16)26-9-7-25(8-10-26)15-20-14-23(27)28-22-13-17(2)11-19(4)24(20)22/h5-6,11-14H,7-10,15H2,1-4H3
• InChI Key: GGEZLRWSCGBGEW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2CCN(CC2)CC3=CC(=O)OC4=CC(=CC(=C34)C)C
• Molecular Formula: C24H28N2O2
• DSSTOX Substance ID: DTXSID301130677
• Molecular Weight: 376.5 g/mol
• CAS RN: 931586-31-1

Description

4-{[4-(2,5-dimethylphenyl)-1-piperazinyl]methyl}-5,7-dimethyl-2H-chromen-2-one, also known as DMCM, is a compound that has been extensively studied for its potential use in the treatment of anxiety disorders. DMCM is a benzodiazepine receptor antagonist that has been shown to have anxiogenic effects in animal models. In

Mechanism of Action

4-{[4-(2,5-dimethylphenyl)-1-piperazinyl]methyl}-5,7-dimethyl-2H-chromen-2-one is a benzodiazepine receptor antagonist that binds to the benzodiazepine site of the GABAA receptor. This binding results in the inhibition of the anxiolytic effects of benzodiazepines, leading to an increase in anxiety. This compound has also been shown to have inverse agonist activity at the benzodiazepine site, which means that it can reduce the basal activity of the receptor.
Biochemical and Physiological Effects
This compound has been shown to have anxiogenic effects in animal models, which means that it can induce anxiety-like behavior. This effect is mediated by the benzodiazepine receptor system and is similar to the effects of other benzodiazepine receptor antagonists. This compound has also been shown to have effects on other neurotransmitter systems, including the dopamine and serotonin systems.

Advantages and Limitations for Lab Experiments

One advantage of using 4-{[4-(2,5-dimethylphenyl)-1-piperazinyl]methyl}-5,7-dimethyl-2H-chromen-2-one in lab experiments is that it is a well-studied compound with a known mechanism of action. This makes it a useful tool for studying the benzodiazepine receptor system and its role in anxiety. However, one limitation of using this compound is that it has anxiogenic effects, which means that it may not be suitable for all types of experiments.

Future Directions

There are several future directions for research on 4-{[4-(2,5-dimethylphenyl)-1-piperazinyl]methyl}-5,7-dimethyl-2H-chromen-2-one. One area of interest is the development of new anxiolytic drugs based on the benzodiazepine receptor system. This compound has been shown to have anxiogenic effects, but it may be possible to modify the compound to produce anxiolytic effects. Another area of interest is the role of this compound in the treatment of anxiety disorders. Further research is needed to determine whether this compound or related compounds could be used as a treatment for anxiety disorders. Additionally, this compound could be used as a tool to study the role of the benzodiazepine receptor system in other neurological disorders, such as schizophrenia and depression.

Scientific Research Applications

4-{[4-(2,5-dimethylphenyl)-1-piperazinyl]methyl}-5,7-dimethyl-2H-chromen-2-one has been extensively studied for its potential use in the treatment of anxiety disorders. It has been shown to have anxiogenic effects in animal models, which makes it a potential candidate for the development of new anxiolytic drugs. This compound has also been used as a tool to study the benzodiazepine receptor system and its role in anxiety.